![molecular formula C16H14F3N7O3S B2660211 N,N,4-trimethyl-2-(2-(4-(trifluoromethoxy)phenyl)-2H-tetrazole-5-carboxamido)thiazole-5-carboxamide CAS No. 1396782-73-2](/img/structure/B2660211.png)
N,N,4-trimethyl-2-(2-(4-(trifluoromethoxy)phenyl)-2H-tetrazole-5-carboxamido)thiazole-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N,N,4-trimethyl-2-(2-(4-(trifluoromethoxy)phenyl)-2H-tetrazole-5-carboxamido)thiazole-5-carboxamide is a useful research compound. Its molecular formula is C16H14F3N7O3S and its molecular weight is 441.39. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Anticancer Activity
A study on novel thiazole-5-carboxamide derivatives revealed their synthesis and evaluation for anticancer activity against several cancer cell lines. These compounds demonstrated potential as anticancer agents due to their ability to inhibit the growth of cancer cells, with certain derivatives showing high activity levels (Cai et al., 2016). This highlights the potential of thiazole-5-carboxamide derivatives in cancer research, particularly in the development of new chemotherapeutic agents.
Antitumor Properties
The synthesis and chemistry of specific imidazotetrazines, including their antitumor properties, have been explored. These compounds have shown curative activity against leukemia, indicating their potential as antitumor agents (Stevens et al., 1984). The research into imidazotetrazines underscores the importance of chemical synthesis in the development of novel compounds with potential therapeutic applications.
Design, Synthesis, and Evaluation for Anticancer Activity
Another study focused on the design, synthesis, and anticancer evaluation of substituted N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides. These compounds exhibited moderate to excellent anticancer activity against a range of cancer cell lines, surpassing the reference drug etoposide in some cases (Ravinaik et al., 2021). This demonstrates the potential of thiazole derivatives in the development of new anticancer therapies.
Chemoselective Synthesis Techniques
The chemoselective synthesis of thiazoles via specific reagents has been reported, offering efficient routes to derivatives with potential pharmacological activities. Such synthetic strategies are crucial for the development of compounds with specific biological activities (Kumar et al., 2013).
Properties
IUPAC Name |
N,N,4-trimethyl-2-[[2-[4-(trifluoromethoxy)phenyl]tetrazole-5-carbonyl]amino]-1,3-thiazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14F3N7O3S/c1-8-11(14(28)25(2)3)30-15(20-8)21-13(27)12-22-24-26(23-12)9-4-6-10(7-5-9)29-16(17,18)19/h4-7H,1-3H3,(H,20,21,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
REYQDEZBOAFBFQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=N1)NC(=O)C2=NN(N=N2)C3=CC=C(C=C3)OC(F)(F)F)C(=O)N(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14F3N7O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
441.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.